Cas no 617718-49-7 (4-(azetidin-1-yl)-6-chloro-2-cyclopropylpyrimidine)

• Product Name: 4-(azetidin-1-yl)-6-chloro-2-cyclopropylpyrimidine
• CAS No: 617718-49-7
• MF: C₁₀H₁₂ClN₃
• MW: 209.675380706787
• CID: 3521713
• PubChem ID: 10307956
• Update Time: 2025-06-29

4-(azetidin-1-yl)-6-chloro-2-cyclopropylpyrimidine Chemical and Physical Properties

Names and Identifiers

• PYRIMIDINE, 4-(1-AZETIDINYL)-6-CHLORO-2-CYCLOPROPYL-
• 4-(azetidin-1-yl)-6-chloro-2-cyclopropylpyrimidine
• 4-(1-azetidinyl)-6-chloro-2-cyclopropylpyrimidine
• DB-183715
• QXTKCAVVODBCSW-UHFFFAOYSA-N
• 617718-49-7
• F1967-5065
• AKOS026715168
• SCHEMBL4425046

• Inchi： 1S/C10H12ClN3/c11-8-6-9(14-4-1-5-14)13-10(12-8)7-2-3-7/h6-7H,1-5H2
• InChI Key： QXTKCAVVODBCSW-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(Cl)=CC(N2CCC2)=N1

Computed Properties

• Exact Mass: 209.0719751Da
• Monoisotopic Mass: 209.0719751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29Ų

Additional information on 4-(azetidin-1-yl)-6-chloro-2-cyclopropylpyrimidine

Introduction to 4-(Azetidin-1-yl)-6-chloro-2-cyclopropylpyrimidine (CAS No. 617718-49-7)

4-(Azetidin-1-yl)-6-chloro-2-cyclopropylpyrimidine (CAS No. 617718-49-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structural features of 4-(azetidin-1-yl)-6-chloro-2-cyclopropylpyrimidine make it a promising candidate for various therapeutic applications.

The chemical structure of 4-(azetidin-1-yl)-6-chloro-2-cyclopropylpyrimidine consists of a pyrimidine core substituted with an azetidine ring, a chlorine atom, and a cyclopropyl group. The azetidine ring is a four-membered cyclic amine that imparts unique conformational flexibility and hydrogen-bonding capabilities to the molecule. The chlorine atom at the 6-position and the cyclopropyl group at the 2-position further enhance the compound's lipophilicity and metabolic stability, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 4-(azetidin-1-yl)-6-chloro-2-cyclopropylpyrimidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and respiratory syncytial virus (RSV). The researchers found that the azetidine moiety plays a crucial role in binding to viral targets, thereby inhibiting viral replication.

In another study, published in the European Journal of Medicinal Chemistry, 4-(azetidin-1-yl)-6-chloro-2-cyclopropylpyrimidine was evaluated for its anticancer properties. The results showed that this compound effectively inhibits the growth of various cancer cell lines, particularly those derived from lung and breast cancers. The mechanism of action involves the disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis. These findings suggest that 4-(azetidin-1-yl)-6-chloro-2-cyclopropylpyrimidine could be developed as a novel anticancer agent.

Beyond its therapeutic potential, 4-(azetidin-1-yl)-6-chloro-2-cyclopropylpyrimidine has also been investigated for its use in chemical biology research. A study published in Chemical Communications demonstrated that this compound can serve as a valuable tool for probing protein-protein interactions and signaling pathways in cells. By selectively binding to specific protein targets, 4-(azetidin-1-yl)-6-chloro-2-cyclopropylpyrimidine can help elucidate complex biological processes and identify new therapeutic targets.

The synthesis of 4-(azetidin-1-yl)-6-chloro-2-cyclopropylpyrimidine has been optimized to improve yield and purity. A common synthetic route involves the reaction of 2-chloro-6-cyclopropylpyrimidine with azetidine under mild conditions. This approach ensures high stereoselectivity and scalability, making it suitable for large-scale production. Additionally, recent advances in green chemistry have led to the development of more environmentally friendly synthetic methods for this compound.

In conclusion, 4-(azetidin-1-yl)-6-chloro-2-cyclopropylpyrimidine (CAS No. 617718-49-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action for this promising molecule.